Cas no 74230-08-3 (4-Hydroxy-2-nitrobenzoic acid)

4-Hydroxy-2-nitrobenzoic acid Properties

Names and Identifiers

• 4-Hydroxy-2-nitrobenzoic acid
• Benzoic acid, 4-hydroxy-2-nitro-
• 2-nitro-4-hydroxybenzoic acid
• 4-hydroxy-2-nitro-benzoic acid
• 4-Hydroxy-2-nitrobenzoicacid
• 4-Hydroxy-2-nitrobenozoic acid
• Benzoic acid,4-hydroxy-2-nitro-
• FNDZIIJCKXGZJA-UHFFFAOYSA-N
• RP03298
• NE60844
• BC653723
• ST2405822
• X8081
• A9527
• Z1198238037
• SY010954
• FT-0649746
• AC-7678
• 74230-08-3
• SCHEMBL1663582
• MFCD09908185
• EN300-135580
• DS-13775
• DTXSID20617715
• J-515480
• AKOS005146279
• CS-0004256
• AB7338
• DB-000647
• +Expand

• MDL： MFCD09908185
• InChIKey： FNDZIIJCKXGZJA-UHFFFAOYSA-N
• Inchi： 1S/C7H5NO5/c9-4-1-2-5(7(10)11)6(3-4)8(12)13/h1-3,9H,(H,10,11)
• SMILES： O([H])C1C([H])=C([H])C(C(=O)O[H])=C(C=1[H])[N+](=O)[O-]

Computed Properties

• Exact Mass: 183.01700
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 1
• Monoisotopic Mass: 183.017
• Heavy Atom Count: 13
• Complexity: 223
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.1
• Topological Polar Surface Area: 103

Experimental Properties

• LogP: 1.52180
• PSA: 103.35000
• Boiling Point: 414℃ at 760 mmHg
• Melting Point: 230 ºC (dec.)
• Vapor Pressure: Not available
• Flash Point: Not available
• Density: 1.631

4-Hydroxy-2-nitrobenzoic acid Security Information

• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Signal Word：warning

4-Hydroxy-2-nitrobenzoic acid Customs Data

• HS CODE：2918290000
• Customs Data：

  China Customs Code:

  2918290000

  Overview:

  2918290000 Other carboxylic acids and anhydrides containing phenolic groups but not other oxy groups\Acyl halide\Peroxides and peroxyacids and their derivatives.Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food

  Summary:

  HS: 2918290000 other carboxylic acids with phenol function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) VAT:17.0% MFN tariff:6.5% General tariff:30.0%